Cas no 73930-99-1 (Benzene, 1-nitro-2-(1-propenyl)-)

• Product Name: Benzene, 1-nitro-2-(1-propenyl)-
• CAS No: 73930-99-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1764601
• PubChem ID: 21249573
• Update Time: 2025-04-21

Benzene, 1-nitro-2-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-(1-propenyl)-
• Benzene, 1-nitro-2-(1-propen-1-yl)-
• 73930-99-1
• 1-Nitro-2-(1E)-1-propen-1-ylbenzene
• SCHEMBL7516374
• (1e)-2-nitro-1-propenylbenzene
• SCHEMBL415690
• 4036-19-5

• Inchi： 1S/C9H9NO2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h2-7H,1H3/b5-2+
• InChI Key： XXOSNQLGTJHMTC-GORDUTHDSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=C/C)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų